Cas no 108763-43-5 (2-Amino-2-(1H-indol-5-yl)acetic acid)

• Product Name: 2-Amino-2-(1H-indol-5-yl)acetic acid
• CAS No: 108763-43-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD06656882
• CID: 1039399
• PubChem ID: 54472597
• Update Time: 2025-04-20

2-Amino-2-(1H-indol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(1H-indol-5-yl)acetic acid
• ?-Amino-1H-indole-5acetic acid
• AK104970
• ANW-70819
• CTK8C3928
• RB3240
• Amino(1H-indol-5-yl)acetic acid
• 2-Amino-2-(5-indolyl)acetic acid
• 1H-Indole-5-acetic acid, α-aMino-
• alpha-Amino-1H-indole-5-acetic acid
• 2-(2-Amino-1H-indol-5-yl)acetic acid
• DL-alpha-Amino-alpha-(indol-5-yl) acetic acid
• AMBZ0072
• XJJJDZBNTOYJAE-UHFFFAOYSA-N
• 1H-Indole-5-acetic acid, a-amino
• FCH1160929
• AM85478
• OR305217
• AX8239178
• AB0065017
• Z3876
• ST24021936
• AKOS016007686
• DS-2658
• SCHEMBL10626440
• A895196
• 2-Amino-2-(1H-indol-5-yl)aceticacid
• SY047356
• DTXSID10711574
• EN300-1856966
• 108763-43-5
• MFCD06656882

• MDL： MFCD06656882
• Inchi： 1S/C10H10N2O2/c11-9(10(13)14)7-1-2-8-6(5-7)3-4-12-8/h1-5,9,12H,11H2,(H,13,14)
• InChI Key： XJJJDZBNTOYJAE-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC2=C(C=CN2)C=1)N)=O

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 79.1

Experimental Properties

• Density: 1.422±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (9.9 g/l) (25 º C),
• PSA: 79.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives